Cas no 139549-01-2 (5-ethyl-2-methoxy-3-Pyridinecarbonitrile)

• Product name: 5-ethyl-2-methoxy-3-Pyridinecarbonitrile
• CAS No: 139549-01-2
• MF: C₉H₁₀N₂O
• MW: 162.1885
• CID: 1105716
• PubChem ID: 10057828

5-ethyl-2-methoxy-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methoxy-3-Pyridinecarbonitrile
• 5-ethyl-2-methoxynicotinonitrile
• SCHEMBL9846240
• 139549-01-2
• DA-20998

• Inchi： InChI=1S/C9H10N2O/c1-3-7-4-8(5-10)9(12-2)11-6-7/h4,6H,3H2,1-2H3
• InChI Key： BUGDYYJRRFRLSO-UHFFFAOYSA-N
• SMILES： CCC1=CC(=C(N=C1)OC)C#N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 45.91